Pradimicin N
Pradimicin N
Brand Name:
Vulcanchem
CAS No.:
129051-64-5
VCID:
VC0236079
InChI:
InChI=1S/C29H25NO12/c1-8-5-11-16(23(34)14(8)28(38)30-9(2)29(39)40)17-19(26(37)22(11)33)27(42-4)20-18(25(17)36)21(32)12-6-10(41-3)7-13(31)15(12)24(20)35/h5-7,9,22,26,31,33-34,36-37H,1-4H3,(H,30,38)(H,39,40)/t9-,22?,26?/m1/s1
SMILES:
CC1=CC2=C(C3=C(C(C2O)O)C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC(=C5)OC)O)OC)C(=C1C(=O)NC(C)C(=O)O)O
Molecular Formula:
C16H17N3.ClH
Molecular Weight:
579.5 g/mol
Pradimicin N
CAS No.: 129051-64-5
Main Products
VCID: VC0236079
Molecular Formula: C16H17N3.ClH
Molecular Weight: 579.5 g/mol
| CAS No. | 129051-64-5 |
|---|---|
| Product Name | Pradimicin N |
| Molecular Formula | C16H17N3.ClH |
| Molecular Weight | 579.5 g/mol |
| IUPAC Name | (2R)-2-[(1,5,6,9,14-pentahydroxy-7,11-dimethoxy-3-methyl-8,13-dioxo-5,6-dihydrobenzo[a]tetracene-2-carbonyl)amino]propanoic acid |
| Standard InChI | InChI=1S/C29H25NO12/c1-8-5-11-16(23(34)14(8)28(38)30-9(2)29(39)40)17-19(26(37)22(11)33)27(42-4)20-18(25(17)36)21(32)12-6-10(41-3)7-13(31)15(12)24(20)35/h5-7,9,22,26,31,33-34,36-37H,1-4H3,(H,30,38)(H,39,40)/t9-,22?,26?/m1/s1 |
| Standard InChIKey | GRWBRZRHHYOYGA-RJUKRNDXSA-N |
| Isomeric SMILES | CC1=CC2=C(C3=C(C(C2O)O)C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC(=C5)OC)O)OC)C(=C1C(=O)N[C@H](C)C(=O)O)O |
| SMILES | CC1=CC2=C(C3=C(C(C2O)O)C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC(=C5)OC)O)OC)C(=C1C(=O)NC(C)C(=O)O)O |
| Canonical SMILES | CC1=CC2=C(C3=C(C(C2O)O)C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC(=C5)OC)O)OC)C(=C1C(=O)NC(C)C(=O)O)O |
| Synonyms | 7-methoxybenanomicinone pradimicin N |
| PubChem Compound | 73575 |
| Last Modified | Nov 11 2021 |
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